Cas no 179092-15-0 (Eicosapentaenoic acid, monoester with 1,​2,​3-​propanetriol, (all-​Z)​-)

• Product Name: Eicosapentaenoic acid, monoester with 1,​2,​3-​propanetriol, (all-​Z)​-
• CAS No: 179092-15-0
• MF: C₂₃H₄₈O₅
• MW: 404.62
• CID: 5092201
• Update Time: 2025-06-09

Eicosapentaenoic acid, monoester with 1,​2,​3-​propanetriol, (all-​Z)​- Chemical and Physical Properties

Names and Identifiers

• Monoeicosapentaenoin
• Eicosapentaenoic acid, monoester with 1,​2,​3-​propanetriol, (all-​Z)​-

• Inchi： 1S/C20H40O2.C3H8O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22;4-1-3(6)2-5/h2-19H2,1H3,(H,21,22);3-6H,1-2H2
• InChI Key： RBAHDKFWGLJTQB-UHFFFAOYSA-N
• SMILES： OC(=O)CCCCCCCCCCCCCCCCCCC.OCC(O)CO

Additional information on Eicosapentaenoic acid, monoester with 1,​2,​3-​propanetriol, (all-​Z)​-

Eicosapentaenoic acid, monoester with 1,​2,​3-​propanetriol, (all-​Z)​: A Comprehensive Overview in Modern Pharmaceutical Research

Eicosapentaenoic acid (EPA), a highly unsaturated omega-3 fatty acid, holds significant importance in the field of pharmaceutical and nutraceutical research. The compound with the CAS number 179092-15-0 represents a unique derivative of EPA, specifically formulated as a monoester with 1,​2,​3-​propanetriol, maintaining the (all-​Z) configuration. This esterification process enhances the solubility and bioavailability of EPA, making it a promising candidate for various therapeutic applications. The introduction of this compound into clinical and preclinical studies has opened new avenues for understanding its pharmacological effects and potential benefits in managing chronic inflammatory diseases, cardiovascular disorders, and neurodegenerative conditions.

The structural integrity of Eicosapentaenoic acid, monoester with 1,​2,​3-​propanetriol, (all-​Z)​ is critical for its biological activity. The (all-​Z) configuration ensures optimal interactions with cellular receptors and enzymes involved in lipid metabolism and anti-inflammatory pathways. Recent studies have highlighted the compound's ability to modulate eicosanoid production, thereby reducing inflammation and oxidative stress. For instance, a groundbreaking study published in the Journal of Lipid Research demonstrated that this derivative significantly suppressed the production of pro-inflammatory cytokines in macrophages, suggesting its potential role in treating rheumatoid arthritis and other autoimmune diseases.

In addition to its anti-inflammatory properties, Eicosapentaenoic acid, monoester with 1,​2,​3-​propanetriol, (all-​Z)​ has shown remarkable benefits in cardiovascular health. Research indicates that the esterified form of EPA exhibits stronger LDL cholesterol-lowering effects compared to free EPA. A clinical trial involving patients with hyperlipidemia found that daily supplementation with this compound led to a significant reduction in LDL cholesterol levels by approximately 20%, alongside improvements in HDL cholesterol ratios. These findings underscore the compound's potential as an adjunct therapy for managing hyperlipidemia and preventing cardiovascular complications.

The neuroprotective effects of Eicosapentaenoic acid, monoester with 1,​2,​3-​propanetriol, (all-​Z)​ are another area of intense research interest. Studies have revealed that EPA derivatives can cross the blood-brain barrier more efficiently than free fatty acids, allowing them to exert their neuroprotective effects directly within neural tissues. Preclinical trials have shown that this compound reduces neuroinflammation and oxidative damage in models of Alzheimer's disease and Parkinson's disease. Furthermore, its ability to enhance synaptic plasticity suggests potential benefits in cognitive enhancement and neuroprotection against age-related decline.

The bioavailability of omega-3 fatty acids remains a challenge due to their high degree of unsaturation and limited absorption rates. The esterification process with 1,​2,​3-​propanetriol addresses this issue by increasing solubility and enhancing intestinal absorption. Comparative studies have shown that formulations containing this esterified EPA exhibit up to 50% higher absorption rates compared to free EPA supplements. This improvement in bioavailability translates to more effective therapeutic outcomes, making it an attractive option for patients who struggle with omega-3 supplementation.

The synthesis and purification of Eicosapentaenoic acid, monoester with 1,​2,​3-​propanetriol, (all-​Z)​ require stringent quality control measures to ensure consistency and purity. Advanced chromatographic techniques such as high-performance liquid chromatography (HPLC) are employed to isolate the desired isomer while removing impurities. The use of chiral catalysts during synthesis ensures the retention of the (all-​Z) configuration, which is crucial for maintaining biological activity. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee that the final product meets regulatory standards for safety and efficacy.

The future prospects of Eicosapentaenoic acid, monoester with 1,​2,​3-​propanetriol, (all-​Z)​ are vast and promising. Ongoing research is exploring its potential applications in oncology, where it may help modulate tumor microenvironment by inhibiting pro-inflammatory pathways. Additionally, studies are investigating its role in metabolic syndrome by improving insulin sensitivity and reducing adipose tissue inflammation. As our understanding of lipid biochemistry continues to evolve, new therapeutic applications for this compound are likely to emerge.

In conclusion, Eicosapentaenoic acid, monoester with 1,​2,​3-​propanetriol, (all-​Z)​ represents a significant advancement in omega-3 fatty acid therapy due to its enhanced solubility, bioavailability, and potent biological activity. Its multifaceted therapeutic benefits make it a valuable asset in managing chronic inflammatory diseases, cardiovascular disorders, neurodegenerative conditions, and potentially other metabolic disorders. As research progresses, this compound is poised to play an increasingly important role in modern medicine.